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Compound of Interest

Compound Name: Eleclazine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, handling, and storage
of Eleclazine hydrochloride stock solutions in Dimethyl Sulfoxide (DMSO). Adherence to
these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Physicochemical Properties and Solubility

Eleclazine hydrochloride is a selective inhibitor of the late cardiac sodium current.[1][2][3]
Accurate preparation of stock solutions is the first step in any in vitro or in vivo experiment. The
relevant physicochemical data for Eleclazine hydrochloride are summarized in the table
below.

Property Value Source
Molecular Weight 451.83 g/mol [21[31[4]
CAS Number 1448754-43-5 [1112113114]
Appearance White to off-white solid [3]
Solubility in DMSO =100 mg/mL (= 221.32 mM) [2][4]
Solubility in Water < 0.1 mg/mL (insoluble) [1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b607286?utm_src=pdf-interest
https://www.benchchem.com/product/b607286?utm_src=pdf-body
https://www.benchchem.com/product/b607286?utm_src=pdf-body
https://www.medchemexpress.com/Eleclazine-hydrochloride.html
https://www.glpbio.com/sp/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.targetmol.com/compound/eleclazine%20hydrochloride
https://www.benchchem.com/product/b607286?utm_src=pdf-body
https://www.glpbio.com/sp/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.targetmol.com/compound/eleclazine%20hydrochloride
https://www.glpbio.com/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.medchemexpress.com/Eleclazine-hydrochloride.html
https://www.glpbio.com/sp/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.targetmol.com/compound/eleclazine%20hydrochloride
https://www.glpbio.com/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.targetmol.com/compound/eleclazine%20hydrochloride
https://www.glpbio.com/sp/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.glpbio.com/eleclazine-hydrochloride-gs-6615-hydrochloride.html
https://www.medchemexpress.com/Eleclazine-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Eleclazine hydrochloride
in DMSO. This is a common concentration for initial stock solutions, which can then be further
diluted to working concentrations.

Materials:

o Eleclazine hydrochloride powder

e Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

» Sterile, amber glass vial or a clear vial wrapped in aluminum foil
» Vortex mixer

e Sonicator (optional)

o Calibrated analytical balance

» Pipettes and sterile pipette tips

Procedure:

o Equilibrate Reagents: Allow the Eleclazine hydrochloride powder and DMSO to come to
room temperature before use. This is particularly important for DMSO, which can absorb
atmospheric moisture when cold.

* Weighing the Compound: Accurately weigh the desired amount of Eleclazine hydrochloride
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, you would need 4.518 mg of the compound.

o Calculation:
= Molecular Weight (MW) = 451.83 g/mol

» Desired Concentration (C) = 10 mM = 0.010 mol/L
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s Desired Volume (V) =1 mL=0.001L

» Mass (m)=C*V*MW =0.010 mol/L * 0.001 L * 451.83 g/mol = 0.004518 g = 4.518
mg

¢ Dissolution:

o Add the weighed Eleclazine hydrochloride powder to the sterile vial.

o Add the appropriate volume of DMSO to the vial. For the example above, this would be 1
mL.

o Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

 Aiding Dissolution (if necessary): If the compound does not fully dissolve with vortexing,
sonication in a water bath for 5-10 minutes or gentle warming of the solution to 37°C can be
employed.[2][4] Visually inspect the solution to ensure there are no visible particles. The
solution should be clear.

 Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the stock solution into smaller,
single-use volumes in sterile, light-protected tubes (e.g., amber microcentrifuge tubes).

o This practice minimizes the number of freeze-thaw cycles, which can degrade the
compound over time.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1][2][4]

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling chemical compounds and solvents.

o Work in a well-ventilated area or a chemical fume hood.
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o Refer to the Safety Data Sheet (SDS) for Eleclazine hydrochloride and DMSO for
complete safety information.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of an Eleclazine
hydrochloride stock solution.
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Workflow for preparing Eleclazine hydrochloride stock solution.
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Signaling Pathway Context

Eleclazine hydrochloride is a selective inhibitor of the late sodium current (INaL) in
cardiomyocytes. The late sodium current is enhanced under various pathological conditions
and contributes to increased intracellular sodium, leading to calcium overload and subsequent
arrhythmias. By specifically inhibiting INaL, Eleclazine hydrochloride is thought to exert its
antiarrhythmic effects.
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Simplified signaling pathway showing the action of Eleclazine HCI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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